Cas no 2229329-21-7 (2-(3-bromoprop-1-en-2-yl)oxolane)

• Product Name: 2-(3-bromoprop-1-en-2-yl)oxolane
• CAS No: 2229329-21-7
• MF: C₇H₁₁BrO
• MW: 191.065641641617
• CID: 5898230
• PubChem ID: 165642566
• Update Time: 2025-10-24

2-(3-bromoprop-1-en-2-yl)oxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)oxolane
• 2229329-21-7
• EN300-1906503

• Inchi： 1S/C7H11BrO/c1-6(5-8)7-3-2-4-9-7/h7H,1-5H2
• InChI Key： NVPRDRRRPKOIPX-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1CCCO1

Computed Properties

• Exact Mass: 189.99933g/mol
• Monoisotopic Mass: 189.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)oxolane

Comprehensive Overview of 2-(3-bromoprop-1-en-2-yl)oxolane (CAS No. 2229329-21-7): Properties, Applications, and Industry Insights

The chemical compound 2-(3-bromoprop-1-en-2-yl)oxolane (CAS No. 2229329-21-7) has garnered significant attention in recent years due to its versatile applications in organic synthesis and material science. This brominated oxolane derivative is characterized by its unique molecular structure, which combines a tetrahydrofuran (oxolane) ring with a 3-bromopropenyl substituent. Researchers and industry professionals are increasingly exploring its potential as a building block for pharmaceuticals, agrochemicals, and specialty polymers.

One of the most searched questions about 2-(3-bromoprop-1-en-2-yl)oxolane relates to its synthetic routes and reaction mechanisms. The compound can be synthesized through bromination of corresponding allylic oxolane precursors or via palladium-catalyzed coupling reactions. Its vinyl bromide moiety makes it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, which are widely used in drug discovery. Recent studies highlight its role in creating biologically active molecules, aligning with the growing demand for sustainable medicinal chemistry approaches.

From an industrial perspective, CAS 2229329-21-7 has emerged as a key intermediate in the development of flavor and fragrance compounds. The oxolane ring contributes to oxygenated terpenoid-like structures, while the bromoalkene group allows for further functionalization. This dual functionality addresses the market's need for customizable aroma chemicals, a trending topic in cosmetic and food additive industries. Environmental considerations also drive interest in this compound, as its derivatives show potential as green solvents or bio-based plasticizers.

The physicochemical properties of 2-(3-bromoprop-1-en-2-yl)oxolane make it suitable for advanced material applications. Its moderate polarity and stability under various conditions have led to investigations in conductive polymers and liquid crystal formulations – areas experiencing rapid growth due to demands in flexible electronics and display technologies. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed for quality control, reflecting the compound's importance in high-precision chemical manufacturing.

Safety and handling of CAS 2229329-21-7 remain frequently searched topics. While not classified as hazardous under standard regulations, proper storage in amber glass under inert atmosphere is recommended due to the light-sensitive nature of the bromoalkene group. The compound's storage stability and compatibility with common reagents make it preferable for laboratory-scale reactions and pilot plant operations alike.

Emerging research directions for 2-(3-bromoprop-1-en-2-yl)oxolane include its potential in click chemistry applications and as a precursor for metal-organic frameworks (MOFs). These applications capitalize on the compound's ability to form stable linkages while maintaining structural diversity – qualities highly valued in modern materials design. The pharmaceutical industry particularly monitors developments around this chemical, as it may serve as a scaffold for targeted drug delivery systems.

Market analysts note increasing patent activity surrounding derivatives of 2-(3-bromoprop-1-en-2-yl)oxolane, particularly in Asia-Pacific regions where specialty chemical production is expanding. The compound's cost-effective synthesis and scalability position it favorably against more complex brominated intermediates. Quality standards for CAS 2229329-21-7 typically require ≥95% purity by HPLC, with strict controls on residual solvents – specifications that align with Good Manufacturing Practice (GMP) requirements for fine chemicals.

Future prospects for this compound appear promising, especially considering the global shift toward sustainable chemistry practices. Researchers are investigating catalytic methods to reduce bromine waste during its production, addressing environmental concerns while maintaining the compound's synthetic utility. As the chemical industry continues to prioritize atom economy and green synthesis, 2-(3-bromoprop-1-en-2-yl)oxolane stands as a compelling example of how traditional intermediates can adapt to modern ecological standards without sacrificing performance.